2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole

• IUPAC Name: 2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole
• InChI: InChI=1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)
• InChI Key: QQONDLJPUIDYFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C21H15BrN2
• DSSTOX Substance ID: DTXSID90364901
• Molecular Weight: 375.3 g/mol
• CAS RN: 5496-33-3

Description

2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole, also known as BPI, is a heterocyclic organic compound that has gained attention in scientific research due to its potential applications in various fields. BPI is a member of the imidazole family, which is a class of compounds that have a diverse range of biological activities.

Scientific Research Applications

Crystal Structure and Molecular Docking Studies

2-(4-Bromophenyl)-4,5-diphenyl-1H-imidazole has been utilized in molecular docking studies to understand its inhibitory activity against certain target proteins, such as glucosamine 6-phosphate synthase, relevant in antimicrobial research (Sharma et al., 2018).

Structural Analysis and Isomorphism

The compound's structure, specifically its crystallographic orientation, has been studied, revealing insights into its molecular geometry and intermolecular interactions, which are fundamental in solid-state chemistry and material science (Mohamed et al., 2013).

Synthesis and Chemical Properties

This compound has been used as a starting material in synthetic chemistry for the development of complex heterocyclic structures, demonstrating its versatility in organic synthesis (Dong et al., 2018).

Photophysical and Theoretical Studies

Research has focused on the photophysical properties of imidazole-based molecules, including 2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole. These studies are crucial for understanding the fluorescence and electronic properties of these compounds, applicable in fields like optoelectronics and sensor technology (Somasundaram et al., 2018).

Antimicrobial Agent Synthesis

The compound has been used in the synthesis of novel imidazoles, which are evaluated for their antimicrobial activities. This is significant in medicinal chemistry for developing new therapeutic agents (Narwal et al., 2012).

Sensing and Detection Applications

2-(4-Bromophenyl)-4,5-diphenyl-1H-imidazole-based probes have been developed for the detection of metal ions like Fe3+, demonstrating its potential in analytical chemistry and environmental monitoring (Yanpeng et al., 2019).

Corrosion Inhibition Studies

Imidazole derivatives have been investigated as corrosion inhibitors for metals, indicating their practical application in industrial maintenance and materials science (Singh et al., 2017).